Cas no 2228724-92-1 (1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one)

1-Chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one is a versatile intermediate in organic synthesis, particularly valued for its reactive chloro and triazole functional groups. The compound's structure enables efficient derivatization, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its triazole moiety offers stability and potential for further heterocyclic modifications, while the chloro-ketone segment facilitates nucleophilic substitution reactions. This dual functionality allows for precise control in multi-step synthetic pathways. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in applications requiring selective functionalization. Its utility in constructing complex molecular frameworks underscores its importance in advanced chemical research and industrial processes.
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one structure
2228724-92-1 structure
Product Name:1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
CAS No:2228724-92-1
MF:C6H8ClN3O
MW:173.600219726563
CID:5928454
PubChem ID:165700607
Update Time:2025-06-13

1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
    • 2228724-92-1
    • EN300-1997805
    • Inchi: 1S/C6H8ClN3O/c7-3-6(11)1-2-10-5-8-4-9-10/h4-5H,1-3H2
    • InChI Key: WTCIVYIILFHDKQ-UHFFFAOYSA-N
    • SMILES: ClCC(CCN1C=NC=N1)=O

Computed Properties

  • Exact Mass: 173.0355896g/mol
  • Monoisotopic Mass: 173.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.8Ų

1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1997805-0.05g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
0.05g
$768.0 2023-09-16
Enamine
EN300-1997805-0.1g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
0.1g
$804.0 2023-09-16
Enamine
EN300-1997805-0.25g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
0.25g
$840.0 2023-09-16
Enamine
EN300-1997805-0.5g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
0.5g
$877.0 2023-09-16
Enamine
EN300-1997805-1.0g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
1g
$1272.0 2023-06-01
Enamine
EN300-1997805-2.5g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
2.5g
$1791.0 2023-09-16
Enamine
EN300-1997805-5.0g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
5g
$3687.0 2023-06-01
Enamine
EN300-1997805-10.0g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
10g
$5467.0 2023-06-01
Enamine
EN300-1997805-1g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
1g
$914.0 2023-09-16
Enamine
EN300-1997805-5g
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
2228724-92-1
5g
$2650.0 2023-09-16

Additional information on 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one

Recent Advances in the Study of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228724-92-1)

1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228724-92-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and chloro-ketone functional groups, has shown promising potential in various applications, including drug development and biochemical studies. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific enzymatic pathways or protein interactions.

Recent studies have focused on the synthesis and optimization of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one, aiming to improve its yield and purity for industrial-scale production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its stability under various conditions. These efforts are critical for its potential use in large-scale pharmaceutical manufacturing.

One of the most notable applications of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one is its role as a key intermediate in the synthesis of antifungal agents. The triazole moiety is a well-known pharmacophore in antifungal drugs, and the chloro-ketone group provides a reactive site for further chemical modifications. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells.

In addition to its antifungal properties, 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one has also been investigated for its potential in cancer therapy. Preliminary in vitro studies have shown that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. For example, one study reported that a derivative of this molecule effectively suppressed the proliferation of breast cancer cells by modulating the PI3K/Akt pathway, a critical regulator of cell survival and growth.

The mechanistic studies of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one have also revealed its potential as a covalent inhibitor of certain enzymes. The chloro-ketone group can form covalent bonds with nucleophilic residues in the active sites of target enzymes, leading to irreversible inhibition. This property has been exploited in the design of novel enzyme inhibitors for diseases such as diabetes and neurodegenerative disorders. For instance, recent research has shown that derivatives of this compound can selectively inhibit glycogen synthase kinase-3β (GSK-3β), a key enzyme implicated in Alzheimer's disease.

Despite these promising findings, challenges remain in the development and application of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228724-92-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and broad range of applications make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for clinical use. As the field advances, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.